2-{[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(morpholin-4-yl)ethanone

• Molecular Formula: C16H20N4O3S
• Molecular Weight: 348.4 g/mol
• IUPAC Name: 2-[[5-(2-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-1-morpholin-4-ylethanone
• InChI: InChI=1S/C16H20N4O3S/c1-19-15(12-5-3-4-6-13(12)22-2)17-18-16(19)24-11-14(21)20-7-9-23-10-8-20/h3-6H,7-11H2,1-2H3
• InChI Key: JDODBLXDDPZHBY-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)N2CCOCC2)C3=CC=CC=C3OC

Description

2-{[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(morpholin-4-yl)ethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the 1,2,4-triazole family of compounds, which have been extensively studied for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 2-{[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(morpholin-4-yl)ethanone is not fully understood. However, it is believed to exert its biological activity through the inhibition of various enzymes and proteins involved in cellular processes.
Biochemical and Physiological Effects:
Studies have shown that 2-{[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(morpholin-4-yl)ethanone can induce significant changes in biochemical and physiological processes in cells. This compound has been found to induce apoptosis in cancer cells, inhibit bacterial and fungal growth, and modulate various signaling pathways involved in cellular processes.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(morpholin-4-yl)ethanone in lab experiments include its potent biological activity, its relative ease of synthesis, and its low toxicity. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential for non-specific interactions with cellular components.

Future Directions

There are several future directions for the study of 2-{[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(morpholin-4-yl)ethanone. These include the identification of its exact mechanism of action, the development of more potent analogs, and the investigation of its potential applications in various fields, including medicine, agriculture, and environmental science.
Conclusion:
In conclusion, 2-{[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(morpholin-4-yl)ethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been found to exhibit significant antimicrobial and anticancer activity, and its mechanism of action is believed to involve the inhibition of various enzymes and proteins involved in cellular processes. Further research is needed to fully understand the potential of this compound and its analogs in various fields of scientific research.

Synthesis Methods

The synthesis of 2-{[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(morpholin-4-yl)ethanone involves the reaction of 4-methyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol with 4-morpholineethanone in the presence of a suitable catalyst. The reaction proceeds through the formation of an intermediate, which then undergoes cyclization to form the final product.

Scientific Research Applications

2-{[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(morpholin-4-yl)ethanone has been extensively studied for its potential applications in various fields of scientific research. This compound has been shown to exhibit significant antimicrobial activity against various bacterial and fungal strains. It has also been found to possess significant anticancer activity against various cancer cell lines.